Cas no 204394-36-5 (Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate)

Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate is a heterocyclic compound featuring a pyrimidine core substituted with a chloro group at the 4-position and a pyridinyl moiety at the 2-position, further functionalized with an ethyl ester at the 5-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The chloro and ester groups provide reactive sites for further derivatization, enabling selective modifications. Its stability and well-defined reactivity profile enhance its utility in medicinal chemistry and cross-coupling reactions. The compound is typically characterized by high purity and consistent performance in synthetic applications.

Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate structure

204394-36-5 structure

Product Name:Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate

CAS No:204394-36-5

MF:C₁₂H₁₀ClN₃O₂

MW:263.679701328278

MDL:MFCD11047092

CID:1074188

PubChem ID:24903915

Update Time:2025-06-07

Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate
- ethyl 4-chloro-2-pyridin-4-ylpyrimidine-5-carboxylate
- 4-chloro-2-pyridin-4-yl-pyrimidine-5-carboxylic acid ethyl ester
- AG-L-58510
- CTK6F7132
- RP14851
- 204394-36-5
- J-520982
- DB-198259
- DTXSID30647982
- ZHGXCAJGZVCTHU-UHFFFAOYSA-N
- ethyl4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate
- SCHEMBL6872795
- AF-0701
- MFCD11047092
- AKOS015851133
- MDL： MFCD11047092
- Inchi： 1S/C12H10ClN3O2/c1-2-18-12(17)9-7-15-11(16-10(9)13)8-3-5-14-6-4-8/h3-7H,2H2,1H3
- InChI Key： ZHGXCAJGZVCTHU-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OCC)C=NC(C2C=CN=CC=2)=N1

Computed Properties

Exact Mass: 263.0461543g/mol
Monoisotopic Mass: 263.0461543g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 65Å²

Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate Security Information

HazardClass：IRRITANT

Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM514282-1g	Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate	204394-36-5	95%	1g	$301	2023-02-02
Apollo Scientific	OR303733-500mg	Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate	204394-36-5		500mg	£186.00	2024-05-23
Apollo Scientific	OR303733-1g	Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate	204394-36-5		1g	£250.00	2024-05-23
abcr	AB303419-500 mg	Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate, 95%; .	204394-36-5	95%	500 mg	€315.00	2023-07-19
abcr	AB303419-1 g	Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate, 95%; .	204394-36-5	95%	1 g	€478.80	2023-07-19
Matrix Scientific	058648-500mg	Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate, >95%	204394-36-5	>95%	500mg	$389.00	2023-09-08
Matrix Scientific	058648-1g	Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate, >95%	204394-36-5	>95%	1g	$487.00	2023-09-08
TRC	E048570-50mg	Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate	204394-36-5		50mg	$ 155.00	2022-06-05
TRC	E048570-100mg	Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate	204394-36-5		100mg	$ 255.00	2022-06-05
abcr	AB303419-500mg	Ethyl 4-chloro-2-(pyridin-4-yl)pyrimidine-5-carboxylate, 95%; .	204394-36-5	95%	500mg	€315.00	2025-04-20